Synaptamide-d4

• CAS No.: 946524-43-2
• Product Name: Synaptamide-d4
• Molecular Formula: C24H37NO2
• Molecular Weight: 375.589
• IUPAC Name: (4Z,7Z,10Z,13Z,16Z,19Z)-N-(1,1,2,2-tetradeuterio-2-hydroxyethyl)docosa-4,7,10,13,16,19-hexaenamide
• Standard InChI: InChI=1S/C24H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h3-4,6-7,9-10,12-13,15-16,18-19,26H,2,5,8,11,14,17,20-23H2,1H3,(H,25,27)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-/i22D2,23D2
• Standard InChIKey: GEEHOLRSGZPBSM-DXYZWJMHSA-N
• SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NCCO
• Appearance: Assay:≥99% deuterated forms (d1-d4)A solution in ethanol
• Description: Docosahexaenoyl ethanolamide-d4 contains four deuterium atoms at the 1, 1/', 2, and 2/' positions. It is intended for use as an internal standard for the quantification of docosahexaenoyl ethanolamide by GC- or LC-mass spectrometry (MS). Docosahexaenoic Acid (DHA) is an essential fatty acid and the most abundant ω-3 fatty acid in neural tissues, especially in the retina and brain. Docosahexaenoyl ethanolamide (DHEA) is the ethanolamine amide of DHA that has been detected in both brain and retina at concentrations similar to those for arachidonoyl ethanolamide (AEA). A 9.5 fold increase of DHEA was observed in brain lipid extracts from piglets fed a diet supplemented with DHA compared to a control diet without DHA. DHEA binds to the rat brain CB1 receptor with a Ki value of 324 nM, which is approximately 10-fold higher than the Ki value for AEA. DHEA inhibits shaker-related voltage-gated potassium channels in brain slightly better than AEA, with an IC50 value of 1.5 µM.
• Synonyms: (4Z,7Z,10Z,13Z,16Z,19Z)-N-(2-Hydroxyethyl)-4,7,10,13,16,19-docosahexaenamide-d4; (all-Z)-N-(2-Hydroxyethyl)-4,7,10,13,16,19-docosahexaenamide-d4; (4Z,7Z,10Z,13Z,16Z,19Z)-N-(2-Hydroxyethyl)docosa-4,7,10,13,16,19-hexaenamide-d4
• PubChem Compound: 131668402
• Last Modified: Nov 11 2021